
A Comprehensive Technical Guide to the Safe
Handling of H-Chpro-OH.HCl

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: H-Chpro-OH.HCl

Cat. No.: B193167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling procedures for cis-4-

Hydroxy-L-proline hydrochloride (H-Chpro-OH.HCl). The information is compiled from various

safety data sheets (SDS) to ensure a comprehensive understanding for professionals working

with this compound.

Section 1: Chemical and Physical Properties
H-Chpro-OH.HCl, also known as (2S,4S)-(-)-4-Hydroxy-2-pyrrolinecarboxylic acid

hydrochloride, is a derivative of the amino acid proline.[1] Understanding its physical and

chemical properties is fundamental to its safe handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b193167?utm_src=pdf-interest
https://www.benchchem.com/product/b193167?utm_src=pdf-body
https://www.benchchem.com/product/b193167?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC204920500&productDescription=CIS-4-HYDROXY-L-PROLINE%2C+50MG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Reference(s)

Molecular Formula C₅H₁₀ClNO₃ [1][2]

Molecular Weight 167.59 g/mol [2]

Appearance Beige Powder Solid [1]

Melting Point 257 °C / 494.6 °F [1]

Solubility No information available [1]

pH No information available [1]

Decomposition Temperature No information available [1]

Section 2: Hazard Identification and Toxicological
Information
H-Chpro-OH.HCl is not considered a hazardous substance according to OSHA 29 CFR

1910.1200.[3] However, due to its hydrochloride component, it is prudent to handle it with care,

as with any laboratory chemical. The primary hazards are associated with the hydrochloric acid

component, which is corrosive and can cause severe skin burns and eye damage.[4][5][6]

Toxicological Data Summary:
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Hazard Route Description Reference(s)

Inhalation

May cause respiratory

irritation. If inhaled, move the

person to fresh air.[7] If

irritation or discomfort persists,

seek medical attention.[3]

Inhalation of hydrochloric acid

can cause severe irritation,

coughing, and choking.[8]

[3][7][8]

Skin Contact

May cause skin irritation. In

case of contact, wash off with

soap and plenty of water.[7]

Hydrochloric acid is corrosive

and can cause severe burns.

[4][8]

[4][7][8]

Eye Contact

May cause eye irritation. Rinse

eyes with water as a

precaution.[7] Hydrochloric

acid can cause serious eye

damage, including burns and

potential blindness.[4][8]

[4][7][8]

Ingestion

Harmful if swallowed.[8] Do

NOT induce vomiting.[9] Rinse

mouth with water and seek

medical attention.[7] Ingestion

of hydrochloric acid can cause

immediate burns to the mouth,

esophagus, and stomach.[8]

[7][8][9]

Hazardous Decomposition Products: Under fire conditions, it may decompose to produce

nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride

gas.[1][9]

Section 3: Safe Handling and Storage Protocols
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Proper handling and storage are crucial to minimize the risks associated with H-Chpro-
OH.HCl.

Personal Protective Equipment (PPE):

PPE Type Specification Reference(s)

Eye/Face

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1][9]

[1][9]

Skin

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1][9] Handle

with gloves and wash hands

after use.[7]

[1][7][9]

Respiratory

No protective equipment is

needed under normal use

conditions with adequate

ventilation.[1] If dust is

generated, a respirator may be

required.[10] For hydrochloric

acid, respirators with acid gas

cartridges should be used if

exposure limits are exceeded.

[11]

[1][10][11]

Storage Recommendations:

Keep container tightly closed in a dry, cool, and well-ventilated place.[1][11]

Store away from incompatible materials such as strong oxidizing agents, bases, amines, and

metals.[1][9][11]
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Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[11]

It is recommended to store hydrochloric acid in a secondary container.[11]

The following workflow outlines the key steps for the safe handling of H-Chpro-OH.HCl in a

laboratory setting.
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Safe Handling Workflow for H-Chpro-OH.HCl
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Section 4: Accidental Release and First Aid
Measures
In the event of an accidental release or exposure, prompt and appropriate action is critical.

Spill Response:

Minor Spills: For small spills, wear appropriate PPE, avoid generating dust, and sweep or

shovel the material into a suitable container for disposal.[1]

Major Spills: For larger spills, evacuate the area, ensure adequate ventilation, and prevent

the substance from entering drains.[3][10] It may be necessary to alert emergency

responders.[3]

First Aid Procedures:
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Exposure First Aid Measures Reference(s)

Inhalation

Move the exposed person to

fresh air. If breathing is difficult,

give oxygen. Seek medical

attention if symptoms persist.

[3][9]

[3][9]

Skin Contact

Remove contaminated clothing

and rinse the affected area

with plenty of water for at least

15 minutes. Seek medical

attention.[9][11]

[9][11]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[9][11]

[9][11]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

[7][9]

[7][9]

The following diagram illustrates the general emergency response protocol for an accidental

exposure to H-Chpro-OH.HCl.
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Emergency Response for Accidental Exposure
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Section 5: Fire-Fighting Measures
While H-Chpro-OH.HCl is not flammable, appropriate measures should be taken in the event

of a fire in the vicinity.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]

Special Hazards: Thermal decomposition can lead to the release of irritating and toxic gases

and vapors, including nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen

chloride.[1][9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7][9]

Section 6: Disposal Considerations
Dispose of H-Chpro-OH.HCl and its containers in accordance with local, state, and federal

regulations. Do not allow the product to enter drains.[7] Contaminated packaging should be

treated as the product itself.

This technical guide is intended to provide comprehensive safety and handling information for

H-Chpro-OH.HCl for use by trained professionals. It is essential to always consult the specific

Safety Data Sheet provided by the supplier before use and to be familiar with your institution's

safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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